Cas no 118093-05-3 (Benzaldehyde,4,6-dihydroxy-2-methoxy-3-methyl-)

Benzaldehyde,4,6-dihydroxy-2-methoxy-3-methyl- structure
118093-05-3 structure
Product Name:Benzaldehyde,4,6-dihydroxy-2-methoxy-3-methyl-
CAS No:118093-05-3
MF:C9H10O4
MW:182.173303127289
CID:131752
PubChem ID:53426039
Update Time:2025-04-19

Benzaldehyde,4,6-dihydroxy-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4,6-dihydroxy-2-methoxy-3-methyl-
    • 4,6-dihydroxy-2-methoxy-3-methylbenzaldehyde
    • DTXSID50699049
    • 4,6-DIHYDROXY-2-METHOXY-3-METHYL BENZALDEHYDE
    • 118093-05-3
    • Inchi: 1S/C9H10O4/c1-5-7(11)3-8(12)6(4-10)9(5)13-2/h3-4,11-12H,1-2H3
    • InChI Key: OJOCQEXJTITTNM-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=C(C=C(C=1C)O)O

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 66.76

Benzaldehyde,4,6-dihydroxy-2-methoxy-3-methyl- Related Literature

  • 1. Notes
    Radwan Moubasher,H. C. Barany,E. A. Braude,M. Pianka,J. Bell,K. A. Macdonald,Maxwell Gordon,P. M. James,D. Woodcock,Samuel A. Miller,Arthur Bracken,Munir Gindy,Ibrahim M. Dwidar,Alexander Robertson,W. B. Whalley J. Chem. Soc. 1951 1928
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